Cas no 1898386-58-7 (2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol)

• Product Name: 2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol
• CAS No: 1898386-58-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6275974
• PubChem ID: 117356189
• Update Time: 2025-05-19

2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol
• EN300-1979197
• 2-[1-(1-aminoethyl)cyclopropyl]-4-chloro-6-methoxyphenol
• 1898386-58-7

• Inchi： 1S/C12H16ClNO2/c1-7(14)12(3-4-12)9-5-8(13)6-10(16-2)11(9)15/h5-7,15H,3-4,14H2,1-2H3
• InChI Key： AJSRRAYSPKLKNG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(C(C)N)CC1)O)OC

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol

Comprehensive Overview of 2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol (CAS No. 1898386-58-7)

2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol (CAS No. 1898386-58-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyclopropyl ring, an aminoethyl group, and a chloro-methoxyphenol moiety, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of novel antimicrobial agents and enzyme inhibitors.

The chemical properties of 2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol include moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Its stability under ambient conditions makes it suitable for long-term storage, a critical factor for industrial applications. Recent studies highlight its role in green chemistry initiatives, where its synthesis pathways are optimized to reduce environmental impact—a topic increasingly relevant in today’s sustainability-focused research landscape.

One of the most discussed applications of CAS No. 1898386-58-7 is in the field of medicinal chemistry. The compound’s structural motifs are being explored for their ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. This aligns with current trends in precision medicine, where researchers seek tailored molecules to address specific disease mechanisms. Additionally, its chlorophenol derivative properties have sparked interest in crop protection formulations, addressing global demands for sustainable agriculture solutions.

From a market perspective, the demand for 2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol is rising due to its utility in high-throughput screening and combinatorial chemistry. Suppliers are increasingly listing this compound in catalogs targeting pharmaceutical innovators and contract research organizations (CROs). Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring compliance with stringent industry standards—a key concern for quality-conscious buyers.

In summary, 2-1-(1-aminoethyl)cyclopropyl-4-chloro-6-methoxyphenol (CAS No. 1898386-58-7) represents a cutting-edge compound with multifaceted applications. Its relevance to drug development, agrochemical innovation, and green synthesis positions it as a valuable asset in modern chemical research. As scientific inquiries into its properties expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.